5-(Ethoxymethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one

• CAS No.: 61053-19-8
• Molecular Formula: C8H13NO2S2
• Molecular Weight: 219.3 g/mol
• IUPAC Name: 5-(ethoxymethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C8H13NO2S2/c1-3-9-7(10)6(5-11-4-2)13-8(9)12/h6H,3-5H2,1-2H3
• InChI Key: HNUQGNCPXFYWKW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C(SC1=S)COCC

Description

5-(Ethoxymethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one is a chemical compound that belongs to the thiazolidinone family. Thiazolidinones are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This compound, with its unique structure, has garnered interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Ethoxymethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one typically involves the reaction of ethyl 2-bromoacetate with thiourea, followed by cyclization and subsequent reaction with ethyl iodide. The reaction conditions often require the use of solvents such as ethanol or methanol and catalysts like sodium ethoxide to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-(Ethoxymethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazolidinone ring to thiazolidine.

Substitution: Nucleophilic substitution reactions can occur at the ethoxymethyl or ethyl groups.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Thiazolidine derivatives.

Substitution: Various substituted thiazolidinones.

Scientific Research Applications

5-(Ethoxymethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for potential anticancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(Ethoxymethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one involves its interaction with various molecular targets. The compound can inhibit enzymes or interfere with cellular pathways, leading to its biological effects. For example, it may inhibit microbial growth by targeting bacterial cell wall synthesis or disrupt cancer cell proliferation by interfering with specific signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 5-(Hydroxymethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• 5-(Methoxymethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one
• 5-(Chloromethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one

Uniqueness

5-(Ethoxymethyl)-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one is unique due to its ethoxymethyl group, which can influence its solubility, reactivity, and biological activity. This structural feature may enhance its potential as a therapeutic agent or a chemical intermediate compared to its analogs.